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Compound of Interest

Compound Name: Disodium octaborate tetrahydrate

Cat. No.: B1141745 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This document provides crucial safety and logistical information for

Disodium octaborate tetrahydrate, including personal protective equipment (PPE) guidelines,

exposure limits, and operational and disposal plans to foster a secure laboratory environment.

Personal Protective Equipment (PPE)
When handling Disodium octaborate tetrahydrate, particularly in powder form where dust

generation is possible, a comprehensive PPE strategy is essential to minimize exposure and

ensure personal safety. The following table summarizes the recommended PPE.
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Protection Type Equipment Purpose Notes

Eye/Face Protection

Safety glasses with

side-shields or

goggles.[1][2]

To prevent eye

contact with dust

particles.

Goggles are

recommended in

excessively dusty

environments.[1][3]

Hand Protection Impervious gloves.[1]
To prevent skin

contact.

Although the

substance is poorly

absorbed through

intact skin, gloves

provide an important

barrier.[1][3][4]

Skin and Body

Protection

Overalls or a lab coat

and safety shoes.[1]

To prevent skin

contact and

contamination of

personal clothing.[5]

Protective clothing for

use against solid

particulates is

recommended.[5]

Respiratory Protection

Dust mask/particulate

respirator (NIOSH

approved).[1][6]

To prevent inhalation

of dust, especially in

case of inadequate

ventilation or

prolonged exposure.

[1]

Recommended if

airborne

concentrations are

expected to exceed

exposure limits.[3][6]

Occupational Exposure Limits
Below are the occupational exposure limits for Disodium octaborate tetrahydrate. Adherence

to these limits is critical for preventing potential health effects.

Organization Limit Type Value

ACGIH (TLV) TWA 10 mg/m³[3][6]

OSHA (PEL) Total Dust 15 mg/m³[3][6]

OSHA (PEL) Respirable Dust 5 mg/m³[3][7]

Cal OSHA (PEL) TWA 10 mg/m³[3]
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TWA (Time-Weighted Average) is the average exposure over an 8-hour workday. TLV

(Threshold Limit Value) is a guideline from the American Conference of Governmental

Industrial Hygienists. PEL (Permissible Exposure Limit) is a legal limit in the United States.

Procedural Workflow for Safe Handling
The following diagram outlines the standard operating procedure for the safe handling of

Disodium octaborate tetrahydrate, from initial preparation to final disposal. Following these

steps systematically will help maintain a safe laboratory environment.
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Preparation

Handling

Accidental Release

Disposal

Obtain Special Instructions and Read SDS

Ensure Adequate Ventilation (Local Exhaust)

Don Personal Protective Equipment (PPE)

Minimize Dust Generation

Weigh and Handle in a Ventilated Area

Avoid Contact with Skin, Eyes, and Clothing

Isolate Spill Area

In Case of Spill

Dispose of Waste in Accordance with Local Regulations

After UseMechanically Recover Product (Vacuum, Sweep)

Spill Cleanup

Place in Labeled Containers for Disposal

Spill Cleanup

Spill Cleanup

Do Not Discharge into Drains or Waterways

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Disodium Octaborate Tetrahydrate.
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Disposal Plan
The disposal of Disodium octaborate tetrahydrate and its containers must be conducted in

compliance with all local, regional, national, and international regulations.[1]

Small Quantities: For small amounts, disposal in a landfill may be permissible.[1][6]

However, it is crucial to consult local waste disposal regulations, which may be more

restrictive.[6]

Large Quantities: It is not recommended to send tonnage quantities to landfills.[1][8] If

possible, such material should be used for an appropriate application.[1][9]

Containers: Empty bags should be completely emptied into the application equipment.[9] The

empty containers can then be offered for recycling if available or disposed of in a sanitary

landfill or by incineration, as allowed by state and local authorities.[9]

Environmental Precautions: Prevent the entry of the substance into drains, sewers, and

waterways.[1] If a spill occurs in water, authorities should be notified.[6] The substance is

water-soluble and can be harmful to plants and aquatic life in large quantities.[4][6][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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